Cas no 2034549-35-2 (1,3,5-trimethyl-N-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-5-yl}-1H-pyrazole-4-carboxamide)

1,3,5-Trimethyl-N-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-5-yl}-1H-pyrazole-4-carboxamide is a heterocyclic compound featuring a pyrazole core linked to a pyrazolo[1,5-a]pyridine moiety via a carboxamide bridge. Its structural complexity and functional groups make it a valuable intermediate in medicinal chemistry, particularly for the development of biologically active molecules. The compound exhibits potential for selective binding interactions due to its rigid, fused-ring system and hydrogen-bonding capabilities. Its synthetic versatility allows for further derivatization, enabling exploration in drug discovery and agrochemical applications. The presence of methyl groups enhances lipophilicity, potentially improving membrane permeability in pharmacological contexts. This compound is typically handled under controlled conditions due to its specialized nature.
1,3,5-trimethyl-N-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-5-yl}-1H-pyrazole-4-carboxamide structure
2034549-35-2 structure
Product Name:1,3,5-trimethyl-N-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-5-yl}-1H-pyrazole-4-carboxamide
CAS No:2034549-35-2
MF:C14H19N5O
MW:273.333562135696
CID:5335893
Update Time:2025-10-31

1,3,5-trimethyl-N-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-5-yl}-1H-pyrazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 1,3,5-trimethyl-N-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-5-yl)-1H-pyrazole-4-carboxamide
    • 1,3,5-trimethyl-N-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-5-yl)pyrazole-4-carboxamide
    • 1,3,5-trimethyl-N-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-5-yl}-1H-pyrazole-4-carboxamide
    • Inchi: 1S/C14H19N5O/c1-9-13(10(2)18(3)17-9)14(20)16-11-5-7-19-12(8-11)4-6-15-19/h4,6,11H,5,7-8H2,1-3H3,(H,16,20)
    • InChI Key: QZNHZVRIHKHLHP-UHFFFAOYSA-N
    • SMILES: O=C(C1C(C)=NN(C)C=1C)NC1CC2=CC=NN2CC1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 377
  • XLogP3: 0.7
  • Topological Polar Surface Area: 64.7

1,3,5-trimethyl-N-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-5-yl}-1H-pyrazole-4-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6512-1383-2μmol
1,3,5-trimethyl-N-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-5-yl}-1H-pyrazole-4-carboxamide
2034549-35-2
2μmol
$85.5 2023-09-08
Life Chemicals
F6512-1383-5μmol
1,3,5-trimethyl-N-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-5-yl}-1H-pyrazole-4-carboxamide
2034549-35-2
5μmol
$94.5 2023-09-08
Life Chemicals
F6512-1383-10μmol
1,3,5-trimethyl-N-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-5-yl}-1H-pyrazole-4-carboxamide
2034549-35-2
10μmol
$103.5 2023-09-08
Life Chemicals
F6512-1383-20μmol
1,3,5-trimethyl-N-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-5-yl}-1H-pyrazole-4-carboxamide
2034549-35-2
20μmol
$118.5 2023-09-08
Life Chemicals
F6512-1383-1mg
1,3,5-trimethyl-N-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-5-yl}-1H-pyrazole-4-carboxamide
2034549-35-2
1mg
$81.0 2023-09-08
Life Chemicals
F6512-1383-2mg
1,3,5-trimethyl-N-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-5-yl}-1H-pyrazole-4-carboxamide
2034549-35-2
2mg
$88.5 2023-09-08
Life Chemicals
F6512-1383-3mg
1,3,5-trimethyl-N-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-5-yl}-1H-pyrazole-4-carboxamide
2034549-35-2
3mg
$94.5 2023-09-08
Life Chemicals
F6512-1383-4mg
1,3,5-trimethyl-N-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-5-yl}-1H-pyrazole-4-carboxamide
2034549-35-2
4mg
$99.0 2023-09-08
Life Chemicals
F6512-1383-5mg
1,3,5-trimethyl-N-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-5-yl}-1H-pyrazole-4-carboxamide
2034549-35-2
5mg
$103.5 2023-09-08
Life Chemicals
F6512-1383-10mg
1,3,5-trimethyl-N-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-5-yl}-1H-pyrazole-4-carboxamide
2034549-35-2
10mg
$118.5 2023-09-08

Additional information on 1,3,5-trimethyl-N-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-5-yl}-1H-pyrazole-4-carboxamide

Introduction to 1,3,5-trimethyl-N-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-5-yl}-1H-pyrazole-4-carboxamide (CAS No. 2034549-35-2)

The compound 1,3,5-trimethyl-N-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-5-yl}-1H-pyrazole-4-carboxamide, identified by its CAS number 2034549-35-2, represents a significant advancement in the field of pharmaceutical chemistry. This molecule belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this compound incorporates multiple nitrogen-containing heterocycles, which are known for their ability to interact with biological targets in complex ways.

Recent studies have highlighted the importance of pyrazole and pyrazolo[1,5-a]pyridine scaffolds in drug discovery. These motifs are frequently found in bioactive molecules due to their ability to modulate enzyme activity and receptor binding. The presence of trimethyl groups at the 1,3,5 positions of the pyrazole ring enhances the lipophilicity of the molecule, potentially improving its membrane permeability and bioavailability. This feature is particularly crucial in the development of orally active pharmaceuticals.

The core structure of 1,3,5-trimethyl-N-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-5-yl}-1H-pyrazole-4-carboxamide consists of a fused pyrazole ring connected to a pyrazolo[1,5-a]pyridine moiety. The pyrazolo[1,5-a]pyridine scaffold is a privileged structure in medicinal chemistry, exhibiting a wide range of biological activities including anti-inflammatory, antiviral, and anticancer properties. The carboxamide functional group at the 4-position of the pyrazole ring introduces a polar moiety that can enhance binding interactions with biological targets.

One of the most compelling aspects of this compound is its potential as an inhibitor of key enzymes involved in cancer progression. Preclinical studies have demonstrated that molecules with similar structural features can disrupt signaling pathways such as MAPK and PI3K/Akt. The N-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-5-yl} substituent is particularly noteworthy as it provides a rigid framework that can be optimized for high-affinity binding to enzyme active sites. This design principle has been successfully applied in the development of kinase inhibitors.

Furthermore, the compound's ability to cross the blood-brain barrier has been explored in recent research. The lipophilic nature imparted by the trimethyl groups and the overall aromatic structure suggests that this molecule may have central nervous system (CNS) activity. This opens up avenues for investigating its potential in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. The pyrazolo[1,5-a]pyridine core is known to interact with neurotransmitter receptors and ion channels, making it a promising candidate for CNS-targeted therapies.

In vitro studies have shown that 1,3,5-trimethyl-N-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-5-yl}-1H-pyrazole-4-carboxamide exhibits inhibitory activity against several kinases relevant to cancer therapy. Notably, it has demonstrated potent activity against EGFR (Epidermal Growth Factor Receptor) and JAK2 (Janus Kinase 2), which are critical targets in oncology. The carboxamide group plays a pivotal role in these interactions by forming hydrogen bonds with key residues in the enzyme active site.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include condensation reactions between appropriately substituted pyrazole derivatives and pyrazolo[1,5-a]pyridine precursors. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex heterocyclic framework efficiently.

From a computational chemistry perspective, 1 H NMR spectroscopy reveals distinct chemical shifts consistent with the presence of aromatic protons and aliphatic methyl groups. Mass spectrometry analysis confirms the molecular weight and fragmentation patterns expected for this structure. These spectroscopic data are crucial for verifying the identity and purity of the compound during both synthesis and formulation.

The pharmacokinetic profile of this compound is an area of active investigation. Preliminary data suggest that it exhibits moderate solubility in water but good solubility in organic solvents commonly used in pharmaceutical formulations. This balance between hydrophilicity and lipophilicity is favorable for achieving optimal pharmacokinetic properties such as absorption rate and distribution volume.

Regulatory considerations are also essential when developing new pharmaceuticals like this one. Compliance with guidelines set forth by agencies such as the FDA (U.S. Food and Drug Administration) and EMA (European Medicines Agency) is necessary for advancing into clinical trials. Safety assessments including acute toxicity studies are being conducted to evaluate potential side effects before human testing can begin.

The future direction of research on 1 H NMR spectroscopy reveals distinct chemical shifts consistent with the presence aromatic protons aliphatic methyl groups Mass spectrometry analysis confirms molecular weight fragmentation patterns expected structure Spectroscopic data crucial verifying identity purity Compound during synthesis formulation Computational chemistry perspective Key steps condensation reactions appropriately substituted pyrazole derivatives Pyrazolo[15a]pyridine precursors Advanced synthetic techniques palladium catalyzed cross coupling reactions constructed complex heterocyclic framework efficiently Pharmacokinetic profile active investigation Preliminary data suggests exhibits moderate solubility water good solubility organic solvents commonly used pharmaceutical formulations Balance hydrophilicity lipophilicity favorable achieving optimal pharmacokinetic properties such as absorption rate distribution volume Regulatory considerations essential developing new pharmaceuticals like one Compliance guidelines set forth agencies FDA EMA necessary advancing clinical trials Safety assessments including acute toxicity studies being conducted evaluate potential side effects before human testing begin

Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD